Cas no 2021860-87-5 (1-bromo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane)

• Product Name: 1-bromo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane
• CAS No: 2021860-87-5
• MF: C₁₃H₂₅BrO₂
• MW: 293.24040389061
• CID: 6180759
• PubChem ID: 165486058
• Update Time: 2025-05-20

1-bromo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane
• 2021860-87-5
• EN300-1136589
• 1-bromo-2-[(1-methoxy-3-methylbutan-2-yl)oxy]cycloheptane

• Inchi： 1S/C13H25BrO2/c1-10(2)13(9-15-3)16-12-8-6-4-5-7-11(12)14/h10-13H,4-9H2,1-3H3
• InChI Key： MXGZUWQEAAWMQH-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OC(COC)C(C)C

Computed Properties

• Exact Mass: 292.10379g/mol
• Monoisotopic Mass: 292.10379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane

1-Bromo-2-(1-Methoxy-3-Methylbutan-2-Yl)Oxycycloheptane

The compound 1-bromo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane, with CAS No 2021860-87-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique cycloheptane ring structure, which is substituted with a bromine atom and a methoxy-substituted butanoyl group. The combination of these functional groups makes it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex natural product analogs. For instance, the cycloheptane ring serves as a versatile scaffold for further functionalization, enabling the creation of diverse pharmacophores with potential therapeutic applications. The bromine substituent, in particular, has been utilized in nucleophilic substitution reactions to introduce additional functional groups, thereby expanding the compound's utility in drug discovery.

The methoxy group attached to the butanoyl side chain plays a crucial role in modulating the compound's physicochemical properties. This group enhances the molecule's solubility in organic solvents, making it more amenable to large-scale synthesis and purification processes. Furthermore, the steric effects introduced by the methyl group on the butanoyl chain have been shown to influence the compound's conformational flexibility, which is critical for its interactions with biological targets.

From a synthetic perspective, 1-bromo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane can be prepared via a variety of methodologies. One common approach involves the bromination of a suitable cycloheptanol derivative, followed by subsequent functionalization to introduce the methoxy-substituted butanoyl group. Recent advancements in catalytic asymmetric synthesis have also enabled enantioselective routes to this compound, which are particularly valuable for applications requiring high enantiomeric purity.

In terms of applications, this compound has found utility in both academic and industrial settings. In academia, it serves as a model system for studying intramolecular cyclization reactions and stereochemical outcomes. In industry, it has been employed as an intermediate in the development of novel agrochemicals and pharmaceutical agents. Its ability to undergo multiple transformations without compromising stability makes it an attractive candidate for multi-step synthesis workflows.

Moreover, computational studies have provided insights into the electronic and steric properties of this compound. Quantum mechanical calculations have revealed that the bromine atom exerts a significant electron-withdrawing effect, which influences the reactivity of neighboring functional groups. These findings have been instrumental in guiding experimental designs aimed at optimizing reaction conditions for specific transformations.

In conclusion, 1-bromo-2-(1-methoxy-3-methylbutan-2-yl)oxycycloheptane (CAS No 2021860-87-5) stands out as a versatile and intriguing molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique structural features and reactivity profile continue to make it a focal point for researchers seeking to develop innovative chemical solutions.